Cas no 2229308-36-3 (3-(4-nitro-1H-pyrazol-3-yl)-1,2-oxazol-5-amine)
3-(4-nitro-1H-pyrazol-3-yl)-1,2-oxazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-nitro-1H-pyrazol-3-yl)-1,2-oxazol-5-amine
- 2229308-36-3
- EN300-1791140
-
- Inchi: 1S/C6H5N5O3/c7-5-1-3(10-14-5)6-4(11(12)13)2-8-9-6/h1-2H,7H2,(H,8,9)
- InChI Key: SUWMAHSSWMJRRS-UHFFFAOYSA-N
- SMILES: O1C(=CC(C2=C(C=NN2)[N+](=O)[O-])=N1)N
Computed Properties
- Exact Mass: 195.03923904g/mol
- Monoisotopic Mass: 195.03923904g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 127Ų
3-(4-nitro-1H-pyrazol-3-yl)-1,2-oxazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1791140-0.05g |
3-(4-nitro-1H-pyrazol-3-yl)-1,2-oxazol-5-amine |
2229308-36-3 | 0.05g |
$1200.0 | 2023-09-19 | ||
| Enamine | EN300-1791140-0.1g |
3-(4-nitro-1H-pyrazol-3-yl)-1,2-oxazol-5-amine |
2229308-36-3 | 0.1g |
$1257.0 | 2023-09-19 | ||
| Enamine | EN300-1791140-0.25g |
3-(4-nitro-1H-pyrazol-3-yl)-1,2-oxazol-5-amine |
2229308-36-3 | 0.25g |
$1315.0 | 2023-09-19 | ||
| Enamine | EN300-1791140-0.5g |
3-(4-nitro-1H-pyrazol-3-yl)-1,2-oxazol-5-amine |
2229308-36-3 | 0.5g |
$1372.0 | 2023-09-19 | ||
| Enamine | EN300-1791140-1.0g |
3-(4-nitro-1H-pyrazol-3-yl)-1,2-oxazol-5-amine |
2229308-36-3 | 1g |
$1429.0 | 2023-05-23 | ||
| Enamine | EN300-1791140-2.5g |
3-(4-nitro-1H-pyrazol-3-yl)-1,2-oxazol-5-amine |
2229308-36-3 | 2.5g |
$2800.0 | 2023-09-19 | ||
| Enamine | EN300-1791140-5.0g |
3-(4-nitro-1H-pyrazol-3-yl)-1,2-oxazol-5-amine |
2229308-36-3 | 5g |
$4143.0 | 2023-05-23 | ||
| Enamine | EN300-1791140-10.0g |
3-(4-nitro-1H-pyrazol-3-yl)-1,2-oxazol-5-amine |
2229308-36-3 | 10g |
$6144.0 | 2023-05-23 | ||
| Enamine | EN300-1791140-1g |
3-(4-nitro-1H-pyrazol-3-yl)-1,2-oxazol-5-amine |
2229308-36-3 | 1g |
$1429.0 | 2023-09-19 | ||
| Enamine | EN300-1791140-5g |
3-(4-nitro-1H-pyrazol-3-yl)-1,2-oxazol-5-amine |
2229308-36-3 | 5g |
$4143.0 | 2023-09-19 |
3-(4-nitro-1H-pyrazol-3-yl)-1,2-oxazol-5-amine Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 3-(4-nitro-1H-pyrazol-3-yl)-1,2-oxazol-5-amine
Introduction to 3-(4-nitro-1H-pyrazol-3-yl)-1,2-oxazol-5-amine (CAS No. 2229308-36-3)
3-(4-nitro-1H-pyrazol-3-yl)-1,2-oxazol-5-amine (CAS No. 2229308-36-3) is a highly specialized organic compound with significant potential in the fields of pharmacology and materials science. This compound is characterized by its unique molecular structure, which combines a pyrazole ring and an oxazole ring, both of which are heterocyclic aromatic systems known for their stability and reactivity in various chemical environments.
The pyrazole ring in this compound is substituted at the 4-position with a nitro group (-NO₂), which introduces strong electron-withdrawing effects. This substitution pattern enhances the compound's ability to participate in various chemical reactions, particularly those involving electrophilic aromatic substitution or nucleophilic attack. The oxazole ring, on the other hand, is substituted at the 5-position with an amino group (-NH₂), which adds another layer of functional diversity to the molecule.
Recent studies have highlighted the potential of 3-(4-nitro-1H-pyrazol-3-yl)-1,2-oxazol-5-amine as a precursor for synthesizing advanced materials with tailored electronic properties. For instance, researchers have explored its use in the development of novel coordination polymers and metalloorganic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage and catalytic applications.
In addition to its role in materials science, this compound has shown promise in medicinal chemistry. The presence of both nitro and amino groups allows for fine-tuning of the molecule's pharmacokinetic properties, such as solubility and bioavailability. Recent experiments have demonstrated that derivatives of this compound can act as potent inhibitors of certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.
The synthesis of 3-(4-nitro-1H-pyrazol-3-yl)-1,2 oxazol 5 amine involves a multi-step process that typically begins with the preparation of the pyrazole ring followed by subsequent functionalization steps to introduce the nitro and amino groups. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.
From an environmental standpoint, this compound has been evaluated for its biodegradability and toxicity profiles. Initial studies suggest that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is needed to fully understand its environmental impact and potential for safe disposal.
In conclusion, 3-(4-nitro 1H pyrazol 3 yl) 1 2 oxazol 5 amine (CAS No. 2229308 36 3) represents a versatile building block for advancing both materials science and medicinal chemistry research. Its unique combination of functional groups offers a wide range of opportunities for innovation across multiple disciplines.
2229308-36-3 (3-(4-nitro-1H-pyrazol-3-yl)-1,2-oxazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)